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Get Quote

Chemical Profile of 4-Chloro-3-sulfamoylbenzoic Acid

The table below summarizes the core identification data for this compound, which is crucial for researchers

and method validation.

Property Description

Systematic
(IUPAC) Name

4-Chloro-3-sulfamoylbenzoic acid [1]

Other Chemical
Names

3-(Aminosulfonyl)-4-chlorobenzoic acid; 4-Chloro-5-sulphamoylbenzoic acid [1]

CAS Registry
Number

1205-30-7 [2]

Molecular Formula C₇H₆ClNO₄S [1] [2]

Molecular Weight 235.6 g/mol [2]

SMILES Notation ClC1=C(S(=O)(N)=O)C=C(C(O)=O)C=C1 [2]
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Property Description

Primary
Application

Used as a reference standard for analytical method development, validation, and
quality control in the production of Indapamide [2].

Analytical Method Validation Overview

The search results confirm that 4-Chloro-3-sulfamoylbenzoic acid is used for validating analytical methods

per regulatory guidelines, but specific experimental data for a comparison guide is not available in the

current search results [2]. You will need to consult specialized sources to build the detailed comparison you

need.

For your guide, validating an analytical method for this compound would typically involve testing the

following parameters, for which you will need to find specific experimental data:

Accuracy: Demonstrating the closeness of test results to the true value.
Precision: Establishing repeatability (same day) and intermediate precision (different days, analysts,

equipment).
Specificity: Proving the method can distinguish the analyte from other components.

Linearity and Range: Verifying the method provides results proportional to analyte concentration.
Robustness: Showing the method's reliability despite deliberate, small variations in method

parameters.

Experimental Workflow for Method Validation

To help visualize the typical process, here is a logical workflow for developing and validating an analytical

method using this compound, created with Graphviz as you requested.
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Suggestions for Finding Comparative Data

Since the search results lack the detailed experimental data you need, here are some suggestions for locating

this information:
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Consult Pharmacopeias: Check the United States Pharmacopeia (USP) and European
Pharmacopoeia (EP). As mentioned in one source, traceability to these standards can often be
established, and they may contain validated methods [2].

Search Scientific Literature: Use databases like SciFinder, Reaxys, or PubMed to find published
papers on the analysis of Indapamide or its impurities, which often include detailed methodologies

and results for compounds like 4-Chloro-3-sulfamoylbenzoic acid.
Review Vendor Documentation: Suppliers of analytical reference standards, like SynZeal,

sometimes provide or can supply supplementary data sheets with characterization information upon
request [2].

Need Custom Synthesis?
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acid]. Smolecule, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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